Cas no 2742623-61-4 ((1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine)

• Product Name: (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine
• CAS No: 2742623-61-4
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 6012796
• PubChem ID: 96290257
• Update Time: 2025-10-28

(1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2742623-61-4
• EN300-37160606
• (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine

• Inchi： 1S/C9H10BrN3/c1-6(11)8-5-13-3-2-7(10)4-9(13)12-8/h2-6H,11H2,1H3/t6-/m1/s1
• InChI Key： WJRJFPNFSTZHSG-ZCFIWIBFSA-N
• SMILES： BrC1C=CN2C=C([C@@H](C)N)N=C2C=1

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine

Introduction to (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS No. 2742623-61-4)

(1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS No. 2742623-61-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted imidazopyridine core and an aminoethyl group with a specific (R) configuration. These attributes make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine is noteworthy for its potential to interact with specific biological targets. The imidazopyridine moiety is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to receptors and enzymes. The bromo substituent at the 7-position adds further complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the importance of chiral compounds in drug discovery. The (R) configuration of the aminoethyl group in (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine is particularly significant because it can affect the compound's enantioselectivity and biological activity. Enantiomers often exhibit different pharmacological profiles, and selecting the correct enantiomer can enhance the therapeutic efficacy while reducing potential side effects.

In the context of medicinal chemistry, (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine has been explored as a lead compound for the development of drugs targeting various diseases. For instance, imidazopyridines have shown promise in the treatment of neurological disorders due to their ability to modulate neurotransmitter systems. The bromo substituent can be used as a handle for further derivatization, allowing researchers to optimize the compound's properties through structure-activity relationship (SAR) studies.

The synthesis of (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine typically involves multi-step procedures that ensure high stereoselectivity and purity. Common synthetic routes include the coupling of a suitable imidazopyridine derivative with an appropriate chiral amine precursor. Advanced techniques such as asymmetric catalysis and chiral resolution are often employed to achieve the desired (R) configuration with high enantiomeric excess.

Clinical trials involving compounds with similar structures have provided valuable insights into their safety and efficacy profiles. For example, certain imidazopyridine derivatives have been evaluated for their potential as anxiolytics and hypnotics. These studies have demonstrated favorable pharmacokinetic properties and low toxicity, suggesting that (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine could be a promising candidate for further preclinical and clinical investigation.

In addition to its potential therapeutic applications, (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine is also of interest in fundamental research. Its unique structure makes it a valuable tool for studying protein-ligand interactions and understanding the mechanisms of action of related compounds. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are commonly used to elucidate these interactions at the molecular level.

The ongoing advancements in computational chemistry have further enhanced our understanding of (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine. Molecular modeling and docking studies can predict how this compound interacts with specific biological targets, guiding rational drug design efforts. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the identification and optimization of lead compounds.

In conclusion, (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS No. 2742623-61-4) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and chiral configuration make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance in the field.